Cas no 324066-07-1 (2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate)

• Product Name: 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate
• CAS No: 324066-07-1
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 6043077
• PubChem ID: 3380530
• Update Time: 2025-05-26

2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate
• 2-oxo-2-(p-tolyl)ethyl 2-hydroxybenzoate
• Benzoic acid, 2-hydroxy-, 2-(4-methylphenyl)-2-oxoethyl ester
• SR-01000005104-1
• Z19703957
• [2-(4-methylphenyl)-2-oxoethyl] 2-hydroxybenzoate
• AKOS001263924
• HMS1649O17
• Oprea1_682312
• 324066-07-1
• SR-01000005104
• F0191-5128
• 2-(4-methylphenyl)-2-oxoethyl salicylate

• Inchi： 1S/C16H14O4/c1-11-6-8-12(9-7-11)15(18)10-20-16(19)13-4-2-3-5-14(13)17/h2-9,17H,10H2,1H3
• InChI Key： CEFUOUATYDOAQL-UHFFFAOYSA-N
• SMILES： C(OCC(C1=CC=C(C)C=C1)=O)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 270.08920892g/mol
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate

Professional Introduction to Compound with CAS No 324066-07-1 and Product Name: 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate

2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate, identified by its CAS number 324066-07-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a 4-methylphenyl group and an ester linkage between a 2-hydroxybenzoate moiety and an acetoacetate-like structure, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and heteroaromatic functionalities makes it a promising candidate for further investigation in drug discovery and material science applications.

The synthesis of 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate involves multi-step organic transformations, typically starting from commercially available precursors such as p-toluidine and resorcinol. The key steps include condensation reactions to form the ester linkage, followed by functional group modifications to introduce the necessary substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the yield and purity of the final product. These methodologies align with contemporary trends in sustainable chemistry, emphasizing atom economy and minimal waste generation.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds with dual functionality, capable of interacting with multiple biological targets. 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate exhibits structural features that suggest potential applications in the treatment of neurological disorders, inflammation, and metabolic diseases. Its aromatic core is reminiscent of established bioactive scaffolds, while the hydroxyl and ester groups provide opportunities for further derivatization to enhance pharmacological properties. Preclinical studies have begun to explore its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The compound's solubility profile and stability under various conditions have been thoroughly investigated. Solubility studies indicate that 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate exhibits moderate solubility in organic solvents commonly used in pharmaceutical formulations, such as dimethyl sulfoxide (DMSO) and ethanol. This characteristic is advantageous for drug formulation, as it allows for easy dissolution in vehicles used for parenteral or oral administration. Stability assays have demonstrated that the compound remains stable under controlled storage conditions, suggesting its suitability for long-term clinical trials and commercialization.

One of the most intriguing aspects of 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate is its potential role as a prodrug or a precursor for more complex molecules. The acetoacetate-like structure can undergo metabolic conversion into active pharmacophores, such as β-ketoesters or α-hydroxy ketones, which are known to exhibit potent biological activities. This metabolic versatility opens up avenues for designing next-generation therapeutics that can be tailored to specific disease targets. Additionally, computational modeling has been employed to predict the binding affinity of this compound to various protein targets, providing insights into its mechanism of action.

The synthesis and characterization of CAS No 324066-07-1 have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have enabled researchers to elucidate the molecular structure with high precision, confirming the identity of functional groups and stereochemistry. High-resolution NMR spectra reveal detailed information about hydrogen bonding networks and conformational preferences, while MS analysis provides confirmation of molecular weight and fragmentation patterns consistent with expected degradation pathways.

The potential applications of 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate extend beyond pharmaceuticals into materials science. Its aromatic nature makes it a candidate for use in organic electronics, where such compounds are employed as intermediates in the synthesis of conductive polymers or liquid crystal materials. The presence of both hydroxyl and ester groups also allows for further functionalization via click chemistry or other biocatalytic methods, enabling the creation of hybrid materials with tailored properties.

Recent research has highlighted the importance of green chemistry principles in the development of new compounds like CAS No 324066-07-1. Efforts have been made to optimize synthetic routes using renewable feedstocks and environmentally benign catalysts. For instance, biocatalytic methods have been explored as alternatives to traditional chemical transformations, reducing reliance on hazardous reagents while maintaining high yields. Such approaches align with global initiatives aimed at minimizing the environmental impact of chemical manufacturing processes.

The future prospects for product name: 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate are promising, with ongoing studies focusing on its pharmacokinetic properties and potential therapeutic benefits. Preclinical trials are underway to evaluate its efficacy in animal models of inflammation and neurodegeneration. Preliminary results suggest that this compound may modulate key signaling pathways involved in these conditions, offering hope for novel treatment strategies. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion,CAS No 324066-07-1 represents a significant advancement in medicinal chemistry due to its structural complexity and potential biological activities. The compound's unique combination of functional groups positions it as a versatile building block for drug discovery efforts targeting neurological disorders, inflammation, and metabolic diseases. As research continues to uncover new applications for this molecule,product name: 2-(4-methylphenyl)-2-oxoethyl 2-hydroxybenzoate is poised to play a crucial role in shaping future therapeutic landscapes.